Tert-butyl[(3-ethynyl-2-fluorobenzyl)oxy]dimethylsilane
Overview
Description
Scientific Research Applications
Catalysis and Synthesis
- Palladium-Catalyzed Reactions : Tert-butyl[(3-ethynyl-2-fluorobenzyl)oxy]dimethylsilane derivatives have been involved in palladium(II)-catalyzed reactions, such as the decomposition of diazoketones. These reactions yield complex organic structures, demonstrating the compound's utility in organic synthesis (Maas, Fronda, Mayer, & Brückmann, 1994).
Chemical Stability and Reactivity
- Stability in Chemical Reactions : Compounds similar to this compound, like tert-butyl (chloro) dimethylsilane, have been shown to react with primary and secondary amines, forming stable products. This indicates potential applications in synthesizing stable organosilicon compounds (Bowser & Bringley, 1985).
Pharmaceutical and Medicinal Chemistry
- Synthesis of Pharmaceutical Intermediates : Tert-butyl derivatives have been used in the asymmetric synthesis of pharmacologically relevant molecules. For instance, tert-butyl (RS)-3-oxy-substituted cyclopent-1-ene-carboxylates were used in kinetic resolutions, leading to the synthesis of cispentacin and transpentacin derivatives, which are potentially valuable in medicinal chemistry (Aye et al., 2008).
Material Science and Sensing Applications
- Chemosensors : Tert-butyl derivatives have been incorporated in the development of dual chemosensors for metal ions like Zn2+ and Al3+. These chemosensors, based on rhodamine compounds, highlight the compound's potential in material science and sensor technology (Roy et al., 2019).
Organic Synthesis
- Protection in Organic Synthesis : Research has shown that tert-butyl and similar groups can be used as protecting groups in organic synthesis. For example, the 4-(tert-butyldiphenylsiloxy)-3-fluorobenzyl group has been utilized as a novel protecting group for alcohols, illustrating the role of tert-butyl derivatives in facilitating complex organic syntheses (Crich, Li, & Shirai, 2009).
Properties
IUPAC Name |
tert-butyl-[(3-ethynyl-2-fluorophenyl)methoxy]-dimethylsilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21FOSi/c1-7-12-9-8-10-13(14(12)16)11-17-18(5,6)15(2,3)4/h1,8-10H,11H2,2-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCKAHJODDXKYSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCC1=C(C(=CC=C1)C#C)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21FOSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.41 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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